4-chloro-3-phenyl-1,2-thiazol-5-amine
Description
“4-chloro-3-phenyl-1,2-thiazol-5-amine” is a compound that belongs to the class of organic compounds known as benzenesulfonamides . It has a molecular weight of 240.71 .
Synthesis Analysis
The synthesis of “4-chloro-3-phenyl-1,2-thiazol-5-amine” and its derivatives has been a subject of research. For instance, a study on N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, a compound with a similar structure, discusses the challenges concerning its toxicity and drug-likeness .Molecular Structure Analysis
The thiazole ring in “4-chloro-3-phenyl-1,2-thiazol-5-amine” is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
Thiazoles, the class of compounds to which “4-chloro-3-phenyl-1,2-thiazol-5-amine” belongs, have been found to have diverse biological activities . They have been used in the synthesis of various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators .Physical And Chemical Properties Analysis
Thiazole, the core structure in “4-chloro-3-phenyl-1,2-thiazol-5-amine”, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Mechanism of Action
While the exact mechanism of action of “4-chloro-3-phenyl-1,2-thiazol-5-amine” is not specified in the search results, thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) .
Future Directions
Thiazoles have gained considerable attention because of their broad applications in different fields . Continuous efforts are being made in the search for more potent, new, and safe synthetic methodologies for thiazole derivatives . The synthesis of thiazole derivatives incorporating heterocyclic scaffolds such as imidazole, pyrazole, thiazole, oxazolone, thiophene, pyrrole, benzothiazole and quinoline moieties and their pharmacological applications are being explored .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-3-phenyl-1,2-thiazol-5-amine involves the reaction of 4-chloro-3-phenyl-1,2-thiazol-5-carboxylic acid with ammonia.", "Starting Materials": [ "4-chloro-3-phenyl-1,2-thiazol-5-carboxylic acid", "Ammonia" ], "Reaction": [ "Dissolve 4-chloro-3-phenyl-1,2-thiazol-5-carboxylic acid in a suitable solvent such as ethanol or methanol.", "Add ammonia to the solution and heat the mixture to reflux for several hours.", "Cool the mixture and filter the resulting solid.", "Wash the solid with water and dry it under vacuum to obtain 4-chloro-3-phenyl-1,2-thiazol-5-amine." ] } | |
CAS RN |
1239257-87-4 |
Product Name |
4-chloro-3-phenyl-1,2-thiazol-5-amine |
Molecular Formula |
C9H7ClN2S |
Molecular Weight |
210.7 |
Purity |
95 |
Origin of Product |
United States |
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